Cas no 438612-37-4 (Cyclopropanecarboxamide,N-(2,3,4,5,6-pentafluorophenyl)-)

• Product Name: Cyclopropanecarboxamide,N-(2,3,4,5,6-pentafluorophenyl)-
• CAS No: 438612-37-4
• MF: C₁₀H₆F₅NO
• MW: 251.152760028839
• CID: 327223
• Update Time: 2024-01-28

Cyclopropanecarboxamide,N-(2,3,4,5,6-pentafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,N-(2,3,4,5,6-pentafluorophenyl)-
• Cyclopropanecarboxamide, N-(pentafluorophenyl)- (9CI)
• N-(Pentafluorophenyl)cyclopropanecarboxamide
• Reaxys ID: 26868260
• Cyclopropanecarboxamide, N-(2,3,4,5,6-pentafluorophenyl)-

• Inchi： 1S/C10H6F5NO/c11-4-5(12)7(14)9(8(15)6(4)13)16-10(17)3-1-2-3/h3H,1-2H2,(H,16,17)
• InChI Key： BWQWHLDKYAAUAV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(F)C(F)=C(F)C(F)=C2F)=O)CC1

Computed Properties

• Exact Mass: 251.037
• Monoisotopic Mass: 251.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 277.8±40.0 °C(Predicted)
• pka: 10.11±0.70(Predicted)